Cas no 1806018-22-3 (2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methylpyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methylpyridine
• CAS No: 1806018-22-3
• MF: C₈H₇BrF₂IN
• MW: 361.953160524368
• CID: 4893009
• Update Time: 2025-06-20

2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methylpyridine

• Inchi： 1S/C8H7BrF2IN/c1-4-3-13-5(2-9)6(7(4)12)8(10)11/h3,8H,2H2,1H3
• InChI Key： WHXFHWFZNUGMEY-UHFFFAOYSA-N
• SMILES： IC1C(C)=CN=C(CBr)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methylpyridine

Professional Introduction to 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methylpyridine (CAS No. 1806018-22-3)

2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methylpyridine, with the CAS number 1806018-22-3, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are widely recognized for their significant role in the synthesis of biologically active molecules. The unique structural features of this compound, including the presence of a bromomethyl group, a difluoromethyl substituent, and an iodo atom, make it an invaluable building block for further chemical modifications and functionalization.

The 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methylpyridine molecule exhibits a high degree of reactivity due to the electron-withdrawing nature of the difluoromethyl group and the electron-donating effect of the methyl group at the 5-position. This balance of electronic properties allows for selective reactions such as nucleophilic substitution, cross-coupling reactions, and metal-catalyzed transformations. These characteristics have made it a preferred choice for synthetic chemists working on the development of novel drug candidates and agrochemicals.

In recent years, there has been a growing interest in halogenated pyridines due to their potential applications in medicinal chemistry. The bromomethyl group, in particular, serves as a convenient handle for introducing various functional groups through addition reactions or as a precursor to more complex motifs. Additionally, the presence of an iodo atom facilitates palladium-catalyzed cross-coupling reactions, which are essential for constructing complex molecular architectures.

The difluoromethyl moiety is another key feature that contributes to the compound's utility. Difluorinated compounds are known to exhibit enhanced metabolic stability and improved binding affinity to biological targets. This has led to their extensive use in drug design, where they can help to optimize pharmacokinetic properties and reduce off-target effects. The combination of these features in 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methylpyridine makes it an attractive scaffold for developing new therapeutic agents.

Recent studies have highlighted the importance of halogenated pyridines in the synthesis of kinase inhibitors, which are critical for treating various diseases, including cancer. For instance, researchers have utilized derivatives of this compound to develop novel inhibitors targeting specific kinases involved in tumor growth and progression. The ability to modify the pyridine core through cross-coupling reactions has allowed for the creation of highly specific and potent inhibitors with improved pharmacological profiles.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methylpyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation reactions to introduce the bromomethyl and iodo substituents, followed by protection-deprotection strategies to control reactivity. The introduction of the difluoromethyl group can be achieved through metal-catalyzed fluorination or direct fluorination methods. Each step must be carefully optimized to ensure high yield and purity, which are crucial for subsequent applications in drug discovery.

The compound's reactivity also makes it suitable for exploring new synthetic methodologies. For example, recent advances in transition-metal catalysis have enabled the development of novel coupling reactions that can be applied to halogenated pyridines like this one. These methods often provide more efficient and sustainable routes to complex molecules compared to traditional synthetic approaches. Such innovations are particularly important in pharmaceutical research, where cost-effective and environmentally friendly synthetic routes are highly valued.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-4-iodo-5-methylpyridine (CAS No. 1806018-22-3) is a powerful intermediate with significant applications in medicinal chemistry and agrochemical research. Its unique structural features and high reactivity make it an ideal candidate for further functionalization and derivatization. As research continues to uncover new synthetic strategies and applications for halogenated pyridines, this compound is likely to remain a cornerstone in the development of novel biologically active molecules.